Cas no 1353965-46-4 ((1-Acetyl-piperidin-2-ylmethoxy)-acetic acid)

• Product Name: (1-Acetyl-piperidin-2-ylmethoxy)-acetic acid
• CAS No: 1353965-46-4
• MF: C₁₀H₁₇NO₄
• MW: 215.24628329277
• CID: 2154999
• Update Time: 2025-05-20

(1-Acetyl-piperidin-2-ylmethoxy)-acetic acid Chemical and Physical Properties

Names and Identifiers

• (1-Acetyl-piperidin-2-ylmethoxy)-acetic acid
• 2-((1-Acetylpiperidin-2-yl)methoxy)acetic acid
• AM93460
• (1-Acetylpiperidin-2-ylmethoxy)acetic acid

• Inchi： 1S/C10H17NO4/c1-8(12)11-5-3-2-4-9(11)6-15-7-10(13)14/h9H,2-7H2,1H3,(H,13,14)
• InChI Key： FNMOZIUNCGSCJI-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)CC1CCCCN1C(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 242
• Topological Polar Surface Area: 66.8

Additional information on (1-Acetyl-piperidin-2-ylmethoxy)-acetic acid

Introduction to (1-Acetyl-piperidin-2-ylmethoxy)-acetic Acid (CAS No. 1353965-46-4)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the synthesis of novel therapeutic agents. Among these, (1-Acetyl-piperidin-2-ylmethoxy)-acetic acid, with the CAS number 1353965-46-4, has garnered significant attention due to its unique structural properties and potential applications in medicinal chemistry. This compound, characterized by its acetylated piperidine ring and methoxy-substituted acetic acid moiety, exhibits promising characteristics that make it a valuable scaffold for drug discovery.

The structural motif of (1-Acetyl-piperidin-2-ylmethoxy)-acetic acid is particularly noteworthy, as it combines the versatility of the piperidine scaffold with the functional flexibility of the acetic acid derivative. Piperidine derivatives are widely recognized for their role in medicinal chemistry due to their ability to modulate biological targets such as enzymes and receptors. The acetylation at the 1-position enhances the metabolic stability of the compound, while the methoxy group at the 2-position introduces additional functionalization possibilities.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The (1-Acetyl-piperidin-2-ylmethoxy)-acetic acid scaffold has emerged as a promising candidate for such applications. Its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions makes it an attractive choice for designing high-affinity ligands.

One of the most compelling aspects of (1-Acetyl-piperidin-2-ylmethoxy)-acetic acid is its potential in modulating enzyme activity. Enzymes are critical biological catalysts that play a key role in numerous physiological processes. By designing molecules that can selectively inhibit or activate specific enzymes, researchers can develop treatments for a wide range of diseases. The acetylated piperidine ring in this compound provides a suitable platform for designing enzyme inhibitors, particularly those targeting kinases and other phosphatases.

Recent studies have highlighted the importance of structure-activity relationships (SARs) in optimizing drug candidates. The SAR analysis of (1-Acetyl-piperidin-2-ylmethoxy)-acetic acid has revealed several key insights into its binding interactions with biological targets. For instance, modifications at the methoxy group have been shown to significantly impact binding affinity and selectivity. These findings underscore the importance of fine-tuning molecular structure to achieve desired pharmacological effects.

The synthesis of (1-Acetyl-piperidin-2-ylmethoxy)-acetic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and enzymatic resolutions, have been employed to achieve the desired product with minimal byproducts. These synthetic strategies not only enhance efficiency but also contribute to the scalability of production processes.

In addition to its potential as an enzyme inhibitor, (1-Acetyl-piperidin-2-ylmethoxy)-acetic acid has shown promise in other therapeutic areas. For example, its structural features make it a suitable candidate for designing molecules that interact with G-protein coupled receptors (GPCRs), which are involved in a multitude of physiological processes. GPCRs are among the most targeted classes of receptors in drug development due to their diverse range of functions.

The pharmacokinetic properties of (1-Acetyl-piperidin-2-ylmethoxy)-acetic acid are also an important consideration in drug design. Factors such as solubility, bioavailability, and metabolic stability must be carefully evaluated to ensure that the compound can reach its target site effectively and maintain its efficacy over time. Computational modeling and experimental studies have been used to predict and optimize these properties.

The future prospects of (1-Acetyl-piperidin-2-ylmethoxy)-acetic acid in pharmaceutical research are vast. Ongoing studies aim to further elucidate its mechanism of action and explore its potential in treating various diseases. Collaborative efforts between academic researchers and industry scientists are crucial in translating these findings into clinical applications.

In conclusion, (1-Acetyl-piperidin-2-ylmethoxy)-acetic acid (CAS No. 1353965-46-4) represents a significant advancement in medicinal chemistry due to its unique structural features and potential therapeutic applications. Its ability to modulate biological targets makes it a valuable scaffold for drug discovery, with implications across multiple therapeutic areas. As research continues to uncover new insights into its properties and applications, this compound is poised to play a crucial role in the development of next-generation pharmaceuticals.